![molecular formula C25H27NO5S2 B4581734 isopropyl 2-{[3-(2-naphthylsulfonyl)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4581734.png)
isopropyl 2-{[3-(2-naphthylsulfonyl)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Overview
Description
Isopropyl 2-{[3-(2-naphthylsulfonyl)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C25H27NO5S2 and its molecular weight is 485.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 485.13306531 g/mol and the complexity rating of the compound is 808. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Chemistry and Environmental Applications
- A study by Alonso, M., Castillo, M., & Barceló, D. (1999) developed a solid-phase extraction procedure for polar benzene- and naphthalenesulfonates in industrial effluents, followed by determination with ion-pair chromatography/electrospray-mass spectrometry. This method could be relevant for environmental monitoring and analysis of sulfonate pollutants, suggesting possible environmental analysis applications for related compounds (Alonso, Castillo, & Barceló, 1999).
Material Science and Polymer Chemistry
- Liou, G. S., Hsiao, S., Chen, W. C., & Yen, H. J. (2006) reported on the synthesis of a new naphthylamine-derived aromatic dicarboxylic acid for blue-light-emitting materials. This research highlights the potential of naphthyl-containing compounds in the development of novel materials for optoelectronic applications (Liou et al., 2006).
Organic Synthesis and Catalysis
- The asymmetric reactions and kinetic resolution of racemic amines by means of sulfonylation, as studied by Okamoto, K., Minami, E., & Shingu, H. (1968), indicate the potential use of sulfonyl-containing compounds in stereoselective synthesis and catalysis (Okamoto, Minami, & Shingu, 1968).
Heterocyclic Chemistry and Drug Synthesis
- Research on the synthesis and anticancer assessment of new 2-amino-3-cyanopyridine derivatives, as conducted by Mansour, S. Y., Sayed, G., Marzouk, M., & Shaban, S. (2021), demonstrates the application of complex organic synthesis in developing potential therapeutic agents. This suggests that compounds with similar structural motifs could have applications in medicinal chemistry (Mansour et al., 2021).
properties
IUPAC Name |
propan-2-yl 2-(3-naphthalen-2-ylsulfonylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO5S2/c1-16(2)31-25(28)23-20-9-5-6-10-21(20)32-24(23)26-22(27)13-14-33(29,30)19-12-11-17-7-3-4-8-18(17)15-19/h3-4,7-8,11-12,15-16H,5-6,9-10,13-14H2,1-2H3,(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGZDOJQJDIILDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCS(=O)(=O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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